Cas no 145494-21-9 (2-Hexyl-1-phenylbutane-1,3-dione)

• Product Name: 2-Hexyl-1-phenylbutane-1,3-dione
• CAS No: 145494-21-9
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 2777959
• PubChem ID: 22448157
• Update Time: 2025-04-21

2-Hexyl-1-phenylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-HEXYL-1-PHENYLBUTANE-1,3-DIONE
• SCHEMBL5271379
• DTXSID00625676
• 145494-21-9
• 2-Hexyl-1-phenylbutane-1,3-dione

• Inchi： 1S/C16H22O2/c1-3-4-5-9-12-15(13(2)17)16(18)14-10-7-6-8-11-14/h6-8,10-11,15H,3-5,9,12H2,1-2H3
• InChI Key： KJZUBONLZFWEQQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C(C)=O)CCCCCC

Computed Properties

• Exact Mass: 246.161979940Da
• Monoisotopic Mass: 246.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų